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Compound of Interest

Compound Name: Methyl 4,5-dibromo-2-furoate

Cat. No.: B106015

Essential Safety and Handling Guide for Methyl
4,5-dibromo-2-furoate

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for Methyl 4,5-dibromo-2-furoate (CAS RN: 54113-41-6), a halogenated
organic compound. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Summary of Key Safety Information

Methyl 4,5-dibromo-2-furoate is classified with the GHS07 pictogram, indicating it is a health
hazard. The primary known hazard is H302: Harmful if swallowed.[1] While a complete safety
data sheet (SDS) with comprehensive hazard information is not readily available, the
precautionary statements P264, P270, P301+P317, P330, and P501 are associated with this
compound. These statements emphasize the importance of washing hands thoroughly after
handling, not eating or drinking while using, seeking medical attention if swallowed, rinsing the
mouth, and disposing of the contents and container in accordance with local regulations.[1]
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Property Value Reference

CAS Number 54113-41-6 --INVALID-LINK--
Molecular Formula CeH4Br20s3 --INVALID-LINK--
Molecular Weight 283.90 g/mol --INVALID-LINK--
Appearance White to light yellow powder or INVALID-LINK-.

crystal

Melting Point 56-60 °C --INVALID-LINK--
Boiling Point 110 °C at 0.8 mmHg --INVALID-LINK--
GHS Pictogram GHSO07 (Warning) --INVALID-LINK--
Hazard Statement H302 (Harmful if swallowed) --INVALID-LINK--

Operational Plan: Safe Handling Protocol

A systematic approach is crucial when working with Methyl 4,5-dibromo-2-furoate to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Given the nature of halogenated organic compounds, a comprehensive suite of personal

protective equipment is mandatory.

o Eye Protection: Chemical splash goggles are essential to protect the eyes from potential

splashes.

o Hand Protection: Wear chemical-resistant gloves. Given the lack of specific data for this

compound, nitrile gloves are a common choice for many laboratory chemicals. However, for

prolonged contact or when handling larger quantities, consulting a glove compatibility chart is

recommended.

e Body Protection: A standard laboratory coat should be worn at all times. For procedures with

a higher risk of splashes, a chemical-resistant apron is also advised.
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» Respiratory Protection: All handling of Methyl 4,5-dibromo-2-furoate powder should be
conducted in a certified chemical fume hood to avoid inhalation of dust particles.

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure that a chemical fume hood is operational and the work
area is clean and free of clutter. Have a spill kit readily accessible.

o Weighing and Transfer:
o Perform all weighing and transfer operations within the chemical fume hood.
o Use a spatula for transferring the solid material to minimize dust generation.
o Close the container lid immediately after dispensing the required amount.
e In Solution:
o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
o Keep the container covered as much as possible during the dissolution process.
e Post-Handling:
o Thoroughly clean the work area and any equipment used.

o Wash hands with soap and water immediately after handling the compound, even if gloves

were worn.

Disposal Plan

Proper disposal of Methyl 4,5-dibromo-2-furoate and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it must be disposed of as hazardous waste.

Waste Segregation and Collection

» Designated Waste Container: Use a clearly labeled, leak-proof container specifically for
"Halogenated Organic Waste."

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b106015?utm_src=pdf-body
https://www.benchchem.com/product/b106015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Solid Waste: Place any contaminated solid waste, such as used weighing paper, gloves, and

paper towels, into the designated halogenated waste container.

Liquid Waste: Any solutions containing Methyl 4,5-dibromo-2-furoate should also be
collected in the "Halogenated Organic Waste" container.

Empty Containers: The original container of Methyl 4,5-dibromo-2-furoate, even when
empty, may contain residual chemical. It should be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol). The rinsate must be collected and disposed of as halogenated
hazardous waste. After rinsing, the container can be disposed of according to your
institution's guidelines for decontaminated chemical containers.

Disposal Procedure

Storage: Keep the halogenated waste container securely sealed and stored in a designated
satellite accumulation area within the laboratory.

Pickup: Once the waste container is nearly full, arrange for a pickup by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not overfill waste containers.

Documentation: Complete all necessary waste disposal paperwork accurately, identifying the
contents as halogenated organic waste.

Experimental Workflow Visualization

The following diagram illustrates the key stages of the safe handling and disposal workflow for
Methyl 4,5-dibromo-2-furoate.
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Safe Handling and Disposal Workflow for Methyl 4,5-dibromo-2-furoate
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Caption: Workflow for the safe handling and disposal of Methyl 4,5-dibromo-2-furoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methyl 4,5-Dibromo-2-furancarboxylate 95.0+%, TCI America 1 g | Buy Online | TCI
America | Fisher Scientific [fishersci.com]

» To cite this document: BenchChem. [Personal protective equipment for handling Methyl 4,5-
dibromo-2-furoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106015#personal-protective-equipment-for-handling-
methyl-4-5-dibromo-2-furoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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